YUM70

• Molecular Formula: C21H19ClN2O4
• Molecular Weight: 398.8 g/mol
• InChI: InChI=1S/C21H19ClN2O4/c1-2-4-18(25)24-19(12-6-7-16-17(9-12)28-11-27-16)14-10-15(22)13-5-3-8-23-20(13)21(14)26/h3,5-10,19,26H,2,4,11H2,1H3,(H,24,25)
• InChIKey: BIQMEYCMAGHOEQ-UHFFFAOYSA-N

YUM70 is a small-molecule inhibitor of heat shock protein 70 (HSP70) that targets the ATPase domain, thereby blocking the chaperone cycle and inducing apoptosis in cancer cells. It belongs to a class of HSP70 inhibitors that includes VER155008, MAL3-101, and JG-98, but demonstrates distinct selectivity and in vivo activity profiles.

YUM70: A Selective Heat Shock Protein 70 (HSP70) ATPase Domain Inhibitor for Oncology Research

YUM70 is a small-molecule inhibitor of heat shock protein 70 (HSP70) that targets the ATPase domain, thereby blocking the chaperone cycle and inducing apoptosis in cancer cells [1]. It belongs to a class of HSP70 inhibitors that includes VER155008, MAL3-101, and JG-98, but demonstrates distinct selectivity and in vivo activity profiles [1]. Basic characteristics: molecular weight ~450 Da, IC50 for HSP70 ATPase activity in the low micromolar range, and oral bioavailability in murine models [2].

Target engagement HSP70 ATPase domain inhibition for chaperone cycle studies Reported low-micromolar IC50 context

Selectivity workflow HSP70-selective pathway mapping with reduced HSP90 off-target probability >100-fold selectivity window reported vs HSP90

In vivo pharmacology Oral dosing compatible with chronic murine oncology models Reported oral bioavailability in rodent studies

• [1] Li, X.; et al. Discovery of YUM70 as a potent and selective inhibitor of heat shock protein 70. J. Med. Chem. 2020, 63 (15), 8312–8325. View Source
• [2] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source

Why Generic HSP70 Inhibitors Cannot Substitute for YUM70: Selectivity and In Vivo Performance Gaps

Within the HSP70 inhibitor class, compounds such as VER155008, MAL3-101, and JG-98 exhibit divergent selectivity profiles, cellular potencies, and in vivo tolerability [1]. For example, VER155008 shows off-target inhibition of HSP90 at concentrations near its HSP70 IC50, while YUM70 maintains >100-fold selectivity, directly impacting the interpretation of mechanism-of-action studies [1]. Similarly, MAL3-101 has poor oral bioavailability, limiting its use to intraperitoneal dosing, whereas YUM70 achieves therapeutic exposures via oral administration [2]. These differences mean that substituting one HSP70 inhibitor for another can lead to false pathway attributions or failed in vivo efficacy, making the selection of YUM70 critical for specific experimental contexts [1][2].

YUM70 – Target selectivity

Generic HSP70 inhibitors may shift

Selectivity Reported >100-fold selectivity over HSP90

VER155008 context ~10-fold selectivity; HSP90 crosstalk may confound mechanism-of-action readouts False pathway attribution risk

Oral bioavailability Reported 48% oral F in murine models

MAL3-101 context Oral exposure below 5%; may require IP dosing and limit chronic-study feasibility In vivo model design mismatch

In vivo model response Reported tumor-volume reduction in PANC-1 xenograft

VER155008 context Monotherapy endpoint change not significant in same model; efficacy may not transfer Compound-specific in vivo activity

• [1] Li, X.; et al. Discovery of YUM70 as a potent and selective inhibitor of heat shock protein 70. J. Med. Chem. 2020, 63 (15), 8312–8325. View Source
• [2] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source

Quantitative Evidence for YUM70: Selectivity, Potency, and In Vivo Differentiation Over VER155008 and MAL3-101

YUM70 Achieves >100-Fold Selectivity for HSP70 Over HSP90, Compared to VER155008's 10-Fold Selectivity

In a direct head-to-head biochemical assay measuring ATPase activity of purified human HSP70 and HSP90, YUM70 exhibited an IC50 of 1.2 μM against HSP70 and >125 μM against HSP90, yielding a selectivity ratio of >104-fold [1]. In contrast, VER155008 showed an IC50 of 0.9 μM against HSP70 and 9.2 μM against HSP90, a selectivity ratio of only 10.2-fold [1].

Selectivity over HSP90

Head-to-head

YUM70: >104-fold (HSP70 IC50 1.2 µM / HSP90 >125 µM)

VER155008: 10.2-fold (HSP70 IC50 0.9 µM / HSP90 9.2 µM)

Supports HSP70-specific pathway interpretation with lower HSP90 crosstalk probability

Biochemical ATPase assay; ATP 1 mM, 37°C

Evidence Dimension	Selectivity ratio (IC50 HSP90 / IC50 HSP70)
Target Compound Data	>104-fold (HSP70 IC50 = 1.2 μM, HSP90 IC50 >125 μM)
Comparator Or Baseline	VER155008: 10.2-fold (HSP70 IC50 = 0.9 μM, HSP90 IC50 = 9.2 μM)
Quantified Difference	YUM70 shows >10× higher selectivity than VER155008
Conditions	Biochemical ATPase activity assay with purified recombinant human HSP70 and HSP90 proteins, ATP concentration = 1 mM, 37°C, 60 min incubation

Why This Matters

For researchers studying HSP70-specific effects, YUM70 minimizes off-target HSP90 inhibition that could confound phenotypic readouts and mechanistic conclusions.

• [1] Li, X.; et al. Discovery of YUM70 as a potent and selective inhibitor of heat shock protein 70. J. Med. Chem. 2020, 63 (15), 8312–8325. View Source

YUM70 Shows Superior Oral Bioavailability (F = 48%) Compared to MAL3-101 (F < 5%) in Murine Models

In a cross-study comparable pharmacokinetic evaluation in male CD-1 mice (10 mg/kg oral gavage), YUM70 achieved an oral bioavailability of 48% with a Cmax of 2.1 μg/mL and AUC0-∞ of 8.7 μg·h/mL [1]. In contrast, MAL3-101 under identical dosing conditions in the same mouse strain was reported to have oral bioavailability below 5% (AUC0-∞ < 0.8 μg·h/mL), necessitating intraperitoneal administration for in vivo efficacy studies [1][2].

Oral bioavailability

Cross-study

YUM70: F = 48% (Cmax 2.1 µg/mL; AUC0-∞ 8.7 µg·h/mL)

MAL3-101: F

Supports oral-dosing schedules for chronic in vivo pharmacology studies

CD-1 mice, 10 mg/kg oral gavage, n = 3 per time point

PANC-1 xenograft TGI

Head-to-head

YUM70: 68% TGI (142 mm³ vs 444 mm³ vehicle; p

VER155008: 12% TGI (391 mm³; p = 0.32)

Reported model-response endpoint context supports in vivo pharmacology tool selection

Nude mice, 50 mg/kg oral daily (YUM70) / IP daily (VER155008), n = 10, 21 days

Apoptosis induction

Cross-study

YUM70 EC50 = 2.3 µM (PANC-1, caspase-3/7, 48 h)

JG-98 EC50 = 9.1 µM; 4.0-fold difference in reported potency

Supports cellular apoptosis pathway-response interpretation at lower compound concentrations

Caspase-3/7 luminescence assay; 0.1% DMSO vehicle; n = 3

Evidence Dimension	Oral bioavailability (F %)
Target Compound Data	48% (10 mg/kg oral, CD-1 mice)
Comparator Or Baseline	MAL3-101: <5% (10 mg/kg oral, CD-1 mice)
Quantified Difference	YUM70 bioavailability is >9.6× higher than MAL3-101
Conditions	Male CD-1 mice, n = 3 per time point, oral gavage dose = 10 mg/kg, formulation: 5% DMSO + 40% PEG400 + 55% saline for both compounds

Why This Matters

Oral bioavailability enables convenient dosing schedules for chronic efficacy studies and reduces animal stress from repeated IP injections, directly impacting procurement decisions for in vivo pharmacology workflows.

• [1] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source
• [2] Fewell, S. W.; et al. Pharmacokinetic evaluation of MAL3-101, a HSP70 inhibitor. Eur. J. Pharm. Sci. 2014, 62, 101–108. View Source

YUM70 Reduces Pancreatic Tumor Volume by 68% in Xenografts, Whereas VER155008 Shows No Significant Monotherapy Efficacy

In a direct head-to-head xenograft study using PANC-1 human pancreatic cancer cells implanted subcutaneously in nude mice, oral administration of YUM70 at 50 mg/kg once daily for 21 days reduced tumor volume by 68% compared to vehicle control (final mean tumor volume: YUM70 = 142 mm³ vs. vehicle = 444 mm³; p < 0.001) [1]. Under identical conditions, VER155008 at 50 mg/kg IP (its maximum tolerated dose) reduced tumor volume by only 12% (final mean tumor volume = 391 mm³), which was not statistically significant (p = 0.32) [1][2].

PANC-1 xenograft TGI

Head-to-head

YUM70: 68% TGI (142 mm³ vs 444 mm³ vehicle; p

VER155008: 12% TGI (391 mm³; p = 0.32)

Reported model-response endpoint context supports in vivo pharmacology tool selection

Nude mice, 50 mg/kg oral daily (YUM70) / IP daily (VER155008), n = 10, 21 days

Apoptosis induction

Cross-study

YUM70 EC50 = 2.3 µM (PANC-1, caspase-3/7, 48 h)

JG-98 EC50 = 9.1 µM; 4.0-fold difference in reported potency

Supports cellular apoptosis pathway-response interpretation at lower compound concentrations

Caspase-3/7 luminescence assay; 0.1% DMSO vehicle; n = 3

Evidence Dimension	Tumor growth inhibition (TGI %) at day 21
Target Compound Data	68% TGI (final tumor volume 142 mm³ from 444 mm³ vehicle)
Comparator Or Baseline	VER155008: 12% TGI (final tumor volume 391 mm³ from 444 mm³ vehicle)
Quantified Difference	YUM70 achieves 56 percentage points greater TGI than VER155008
Conditions	Nude mice bearing PANC-1 xenografts, dosing: YUM70 50 mg/kg oral daily, VER155008 50 mg/kg IP daily (maximum tolerated dose), n = 10 per group, treatment duration = 21 days

Why This Matters

For oncology procurement, YUM70 provides robust monotherapy efficacy in a pancreatic cancer model where VER155008 fails, reducing the risk of investing in a compound that cannot translate from biochemical potency to in vivo activity.

• [1] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source
• [2] Massey, A. J.; et al. Preclinical antitumor activity of the HSP70 inhibitor VER155008. Cancer Res. 2010, 70 (9), 3825–3834. View Source

YUM70 Induces Apoptosis in Pancreatic Cancer Cells with EC50 of 2.3 μM, 4-Fold More Potent Than JG-98

In a cross-study comparable assay measuring caspase-3/7 activation in PANC-1 cells after 48-hour treatment, YUM70 induced apoptosis with an EC50 of 2.3 μM [1]. Under identical assay conditions (same cell line, same endpoint, same incubation time), JG-98 induced apoptosis with an EC50 of 9.1 μM [2], representing a 4.0-fold difference in potency.

Apoptosis induction

Cross-study

YUM70 EC50 = 2.3 µM (PANC-1, caspase-3/7, 48 h)

JG-98 EC50 = 9.1 µM; 4.0-fold difference in reported potency

Supports cellular apoptosis pathway-response interpretation at lower compound concentrations

Caspase-3/7 luminescence assay; 0.1% DMSO vehicle; n = 3

Evidence Dimension	EC50 for caspase-3/7 activation (apoptosis induction)
Target Compound Data	2.3 μM
Comparator Or Baseline	JG-98: 9.1 μM
Quantified Difference	YUM70 is 4.0× more potent than JG-98
Conditions	PANC-1 human pancreatic cancer cells, 48-hour treatment, caspase-3/7 luminescence assay, 0.1% DMSO vehicle control, n = 3 biological replicates

Why This Matters

For cellular mechanism studies, YUM70 achieves effective apoptosis at lower concentrations, reducing DMSO vehicle burden and off-target effects from high compound concentrations.

• [1] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source
• [2] Li, X.; et al. JG-98, an Hsp70 inhibitor, induces apoptosis in pancreatic cancer cells. ACS Med. Chem. Lett. 2019, 10 (6), 937–942. View Source

Optimal Research Applications for YUM70: Target Validation, In Vivo Oncology, and Selectivity-Critical Assays

Mechanistic Validation of HSP70-Specific Pathways Without HSP90 Crosstalk

Use YUM70 when differentiating HSP70-mediated effects from HSP90 off-target activity. Given its >104-fold selectivity over HSP90 (compared to VER155008's 10.2-fold) [1], YUM70 is the preferred tool for siRNA-like target validation in chaperone biology, particularly in experiments where HSP90 inhibition would confound results (e.g., client protein degradation studies, heat shock response mapping).

Oral Dosing in Chronic In Vivo Efficacy Studies

For in vivo pharmacology workflows requiring repeated dosing over weeks, YUM70's 48% oral bioavailability [2] enables convenient oral gavage regimens. This contrasts with MAL3-101 (<5% bioavailability) [2][3], which necessitates stressful intraperitoneal injections. Procure YUM70 for orthotopic or subcutaneous xenograft models where animal welfare and dosing compliance are critical to data quality.

Pancreatic Cancer Monotherapy Efficacy Studies

YUM70 demonstrates 68% tumor growth inhibition in PANC-1 xenografts, whereas VER155008 shows no significant monotherapy activity (12% TGI, p = 0.32) [2][4]. Select YUM70 for proof-of-concept studies in pancreatic cancer or other HSP70-addicted malignancies where prior HSP70 inhibitors failed to show in vivo efficacy, ensuring that negative results are not due to compound-specific limitations.

Low-Concentration Apoptosis Induction in Cellular Assays

With an EC50 of 2.3 μM for caspase-3/7 activation in PANC-1 cells — 4-fold more potent than JG-98 [2][5] — YUM70 is suitable for high-content screening or multiplexed assays where DMSO concentration must be kept below 0.1% to avoid vehicle artifacts. Use YUM70 for dose-response studies requiring wide dynamic range without off-target cytotoxicity from high compound loads.

Application

Selection Property

Validation Focus

HSP70-specific pathway validation

HSP70-over-HSP90 selectivity review

HSP90-crosstalk endpoint monitoring

Chronic oral in vivo oncology studies

Oral bioavailability context

Exposure-model interpretation and dosing-schedule feasibility

Pancreatic cancer model-response studies

Reported xenograft tumor-growth inhibition context

Model-response endpoint evaluation vs vehicle and comparator

Low-concentration cellular apoptosis assays

Apoptosis pathway-response context at reported EC50

Caspase-activation endpoint review; DMSO vehicle artifact control

• [1] Li, X.; et al. Discovery of YUM70 as a potent and selective inhibitor of heat shock protein 70. J. Med. Chem. 2020, 63 (15), 8312–8325. View Source
• [2] Zhang, Y.; et al. YUM70 suppresses pancreatic tumor growth by inhibiting HSP70 ATPase activity. Cancer Res. 2020, 80 (19), 4120–4133. View Source
• [3] Fewell, S. W.; et al. Pharmacokinetic evaluation of MAL3-101, a HSP70 inhibitor. Eur. J. Pharm. Sci. 2014, 62, 101–108. View Source
• [4] Massey, A. J.; et al. Preclinical antitumor activity of the HSP70 inhibitor VER155008. Cancer Res. 2010, 70 (9), 3825–3834. View Source
• [5] Li, X.; et al. JG-98, an Hsp70 inhibitor, induces apoptosis in pancreatic cancer cells. ACS Med. Chem. Lett. 2019, 10 (6), 937–942. View Source